Cas no 180624-11-7 (Methyl 4-amino-3-iodo-5-methylbenzoate)

Methyl 4-amino-3-iodo-5-methylbenzoate structure
180624-11-7 structure
Product name:Methyl 4-amino-3-iodo-5-methylbenzoate
CAS No:180624-11-7
MF:C9H10NO2I
MW:291.0852
MDL:MFCD10703532
CID:1029139
PubChem ID:10517650

Methyl 4-amino-3-iodo-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-3-iodo-5-methylbenzoate
    • AG-C-12831
    • AK136736
    • CTK6I9083
    • KB-54291
    • SBB053731
    • Benzoic acid, 4-amino-3-iodo-5-methyl-, methyl ester
    • Methyl4-Amino-3-iodo-5-methylbenzoate
    • DTXSID80441194
    • 180624-11-7
    • SCHEMBL18301336
    • Methyl 4-Amino-3-iodo-5-methylbenzoate
    • SB82161
    • FD10733
    • DB-014875
    • CS-0343370
    • MFCD10703532
    • MDL： MFCD10703532
    • Inchi： InChI=1S/C9H10INO2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,11H2,1-2H3
    • InChI Key： ZXTGJAFWTQHNJD-UHFFFAOYSA-N
    • SMILES： CC1=CC(=CC(=C1N)I)C(=O)OC

Computed Properties

  • Exact Mass: 290.9752
  • Monoisotopic Mass: 290.97563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

Methyl 4-amino-3-iodo-5-methylbenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M878418-50mg
Methyl 4-Amino-3-iodo-5-methylbenzoate
 180624-11-7
50mg
 $ 115.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
083333-1g
Methyl 4-amino-3-iodo-5-methylbenzoate
 180624-11-7 97%
1g
 5249.0CNY 2021-07-13
TRC
M878418-100mg
Methyl 4-Amino-3-iodo-5-methylbenzoate
 180624-11-7
100mg
 $ 185.00 2022-06-03
1PlusChem
1P0022N0-5g
Benzoic acid, 4-amino-3-iodo-5-methyl-, methyl ester
 180624-11-7 95%
5g
 $705.00 2025-02-19
A2B Chem LLC
AA95932-250mg
Methyl 4-amino-3-iodo-5-methylbenzoate
 180624-11-7 95%
250mg
 $56.00 2024-04-20
1PlusChem
1P0022N0-1g
Benzoic acid, 4-amino-3-iodo-5-methyl-, methyl ester
 180624-11-7 95%
1g
 $188.00 2025-02-19
Crysdot LLC
CD12116074-5g
Methyl 4-amino-3-iodo-5-methylbenzoate
 180624-11-7 95+%
5g
 $707 2024-07-24
eNovation Chemicals LLC
D584995-100g
Methyl 4-amino-3-iodo-5-methylbenzoate
 180624-11-7 95%
100g
 $1600 2025-02-28
Alichem
A019092763-1g
Methyl 4-amino-3-iodo-5-methylbenzoate
 180624-11-7 95%
1g
 199.68 USD 2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
083333-1g
Methyl 4-amino-3-iodo-5-methylbenzoate
 180624-11-7 97%
1g
 5249CNY 2021-05-07

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